Cas no 2322623-60-7 ((S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester
• CAS No: 2322623-60-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26
• MDL: MFCD34187129
• CID: 5088651
• Update Time: 2025-06-13

(S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester

• MDL： MFCD34187129
• Inchi： 1S/C10H19NO2/c1-9(2,3)13-8(12)10(4)5-6-11-7-10/h11H,5-7H2,1-4H3/t10-/m0/s1
• InChI Key： BFADEDYJKXBUPD-JTQLQIEISA-N
• SMILES： C1CNC[C@@]1(C)C(=O)OC(C)(C)C

Additional information on (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester (CAS No. 2322623-60-7)

The compound (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester (CAS No. 2322623-60-7) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the tert-butyl ester group and the (S)-3-methyl-pyrrolidine backbone, make it a valuable intermediate for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in asymmetric synthesis and drug discovery.

One of the key reasons (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester is highly sought after is its role in the synthesis of chiral building blocks. The pyrrolidine ring is a common motif in many natural products and pharmaceuticals, and the introduction of a methyl group at the 3-position enhances its stereochemical diversity. This compound is often used in the preparation of protease inhibitors, kinase inhibitors, and other small-molecule therapeutics. Its CAS No. 2322623-60-7 is frequently queried in chemical databases, reflecting its importance in modern medicinal chemistry.

In recent years, the demand for enantiomerically pure compounds like (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. The compound's tert-butyl ester group provides excellent stability and solubility, making it ideal for multi-step synthetic routes. Additionally, its chiral purity is critical for ensuring the efficacy and safety of final drug products, a topic frequently discussed in FDA guidelines and ICH Q6A standards.

Another area where (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester shines is in peptide mimetics and macrocyclic compounds. The pyrrolidine scaffold is often incorporated into peptidomimetics to improve metabolic stability and bioavailability. Researchers exploring GPCR-targeted drugs or enzyme modulators often turn to this compound as a starting material. Its CAS No. 2322623-60-7 is also linked to studies on neurodegenerative diseases and anti-inflammatory agents, aligning with current trends in drug repurposing and AI-driven drug design.

The synthesis and characterization of (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester involve advanced techniques such as asymmetric hydrogenation, enzymatic resolution, and chiral HPLC analysis. These methods ensure high enantiomeric excess (ee) and compliance with GMP standards. The compound's tert-butyl ester group can be selectively deprotected under mild conditions, offering flexibility in downstream functionalization. This versatility makes it a favorite among chemists working on fragment-based drug discovery and combinatorial chemistry.

From a commercial perspective, (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester is available through specialized suppliers catering to the fine chemicals and contract research sectors. Its CAS No. 2322623-60-7 is often cross-referenced with custom synthesis services and bulk manufacturing inquiries. As the pharmaceutical industry continues to emphasize green chemistry and sustainable synthesis, this compound's efficient production routes are under scrutiny for atom economy and waste reduction.

In conclusion, (S)-3-Methyl-pyrrolidine-3-carboxylic acid tert-butyl ester (CAS No. 2322623-60-7) is a pivotal chiral intermediate with broad applications in drug development and organic synthesis. Its structural features, synthetic versatility, and alignment with industry trends make it a compound of enduring interest. Whether you're exploring new chemical entities or optimizing existing therapeutic candidates, this molecule offers a robust platform for innovation.